Cas no 1804454-93-0 (2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine)

• Product Name: 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine
• CAS No: 1804454-93-0
• MF: C₇H₄BrF₂N₃
• MW: 248.02756690979
• CID: 4928446
• Update Time: 2025-06-12

2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine

• Inchi： 1S/C7H4BrF2N3/c8-5-3(2-11)1-4(6(9)10)13-7(5)12/h1,6H,(H2,12,13)
• InChI Key： MAPUZOMOLTUCMM-UHFFFAOYSA-N
• SMILES： BrC1=C(N)N=C(C(F)F)C=C1C#N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 227
• XLogP3: 1.6
• Topological Polar Surface Area: 62.7

Additional information on 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine

Recent Advances in the Study of 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine (CAS: 1804454-93-0)

The compound 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine (CAS: 1804454-93-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

Recent studies have highlighted the versatility of 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine as a key intermediate in the synthesis of novel heterocyclic compounds. Its bromo and cyano functional groups make it a valuable building block for cross-coupling reactions, enabling the construction of complex molecular architectures. Researchers have successfully utilized this compound in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions, demonstrating its utility in medicinal chemistry.

In terms of biological activity, preliminary investigations have revealed that derivatives of 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine exhibit promising inhibitory effects against various kinase targets. A 2023 study published in the Journal of Medicinal Chemistry reported that certain analogs of this compound showed potent activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer. The difluoromethyl group at the 6-position appears to play a crucial role in enhancing both the binding affinity and metabolic stability of these compounds.

Further pharmacological evaluations have demonstrated that 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine derivatives possess favorable drug-like properties, including good solubility and membrane permeability. Molecular docking studies suggest that these compounds can effectively occupy the ATP-binding pocket of target kinases, providing a structural basis for their inhibitory activity. These findings position this chemical scaffold as a promising starting point for the development of new kinase inhibitors.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine to improve yield and purity. A novel one-pot synthesis method developed in 2024 has significantly reduced the number of purification steps while maintaining high chemical purity (>98%). This improvement in synthetic accessibility is expected to facilitate broader exploration of this compound's pharmaceutical potential.

Looking forward, researchers are particularly interested in exploring the application of 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine in targeted protein degradation strategies. Preliminary work suggests that this scaffold could be effectively incorporated into PROTAC (proteolysis targeting chimera) molecules, potentially offering new therapeutic approaches for challenging drug targets. Several pharmaceutical companies have included derivatives of this compound in their early-stage discovery pipelines, indicating growing industry interest.

In conclusion, 2-Amino-3-bromo-4-cyano-6-(difluoromethyl)pyridine (CAS: 1804454-93-0) represents a versatile and pharmacologically interesting scaffold with multiple potential applications in drug discovery. Continued research into its structure-activity relationships and optimization of its physicochemical properties will likely yield valuable insights for the development of novel therapeutic agents. The compound's unique combination of functional groups and demonstrated biological activity make it a compelling subject for ongoing investigation in chemical biology and medicinal chemistry.